4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline

• IUPAC Name: 4-(5-butyl-1,3,4-oxadiazol-2-yl)aniline
• InChI: InChI=1S/C12H15N3O/c1-2-3-4-11-14-15-12(16-11)9-5-7-10(13)8-6-9/h5-8H,2-4,13H2,1H3
• InChI Key: XPIHSQYFSYJQEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(O1)C2=CC=C(C=C2)N
• Molecular Formula: C12H15N3O
• DSSTOX Substance ID: DTXSID60376970
• Molecular Weight: 217.27 g/mol
• CAS RN: 100933-82-2

Description

“4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline” is a compound with the molecular formula C12H15N3O. It’s a derivative of oxadiazole, a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom.

Synthesis Analysis

The synthesis of oxadiazoles, including “4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline”, often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. Another method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The molecular structure of “4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline” consists of a five-membered oxadiazole ring attached to an aniline group. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Scientific Research Applications

Pharmaceutical Industry

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Drug Discovery

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Scintillating Materials

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Dyestuff Industry

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Agriculture

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Antidiabetic Properties

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Mechanism of Action

Target of Action

The primary targets of 4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline are enzymes such as Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) . These enzymes are crucial in the nervous system as they are responsible for the breakdown of acetylcholine, a key neurotransmitter .

Mode of Action

4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline interacts non-covalently with its targets, AChE and BChE . It blocks the entry into the enzyme gorge and the catalytic site, thereby inhibiting the function of these enzymes .

Biochemical Pathways

The inhibition of AChE and BChE by 4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline affects the cholinergic system. This system is involved in numerous physiological functions, including muscle movement, breathing, heart rate, learning, and memory. By inhibiting AChE and BChE, 4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline can potentially disrupt these functions .

Result of Action

The molecular and cellular effects of 4-(5-Butyl-1,3,4-oxadiazol-2-yl)aniline’s action primarily involve the disruption of neurotransmission in the cholinergic system . By inhibiting AChE and BChE, this compound prevents the breakdown of acetylcholine, leading to an accumulation of this neurotransmitter. This can result in hyperstimulation of nicotinic and muscarinic receptors and disruption of neurotransmission .

Synthesis routes and methods

Procedure details

A mixture of 24.7 parts of 2-butyl-5-(p-nitrophenyl)-1,3,4-oxadiazole, 2.5 parts of an aqueous Raney nickel suspension and 250 parts of glacial acetic acid is hydrogenated at room temperature, while shaking. When the absorption of hydrogen is complete, 2.5 parts of active carbon are added, the mixture is filtered, the filtrate is poured into saturated aqueous sodium chloride solution, and the resulting precipitate is filtered off under suction, washed with water and dried. 16 parts (74% of theory) of 2-butyl-5-(p-aminophenyl)-1,3,4-oxadiazole of melting point 125° C. (toluene) are obtained.